3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone

• Molecular Formula: C12H12O3
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 1-(3-methoxy-4-prop-2-ynoxyphenyl)ethanone
• InChI: InChI=1S/C12H12O3/c1-4-7-15-11-6-5-10(9(2)13)8-12(11)14-3/h1,5-6,8H,7H2,2-3H3
• InChI Key: UXXGJLWGTSXHPU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OCC#C)OC

Description

3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone is a substituted acetophenone derivative featuring a methoxy group at the 3'-position and a propargyloxy (propynyloxy) group at the 4'-position of the aromatic ring. For example, propargyloxy-substituted acetophenones are typically synthesized via nucleophilic substitution (SN2) reactions between hydroxylated precursors and propargyl bromide in aprotic solvents like acetone, as demonstrated in the synthesis of structurally similar 2'-hydroxy-4'-(prop-2-yn-1-yloxy)-3'-propylacetophenone . The propargyloxy group introduces steric and electronic effects that influence reactivity and biological activity, while the methoxy group modulates electron density on the aromatic ring .

Preparation Methods

Retrosynthetic Analysis

The synthesis of 3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone can be deconstructed into two primary disconnections:

• Methoxy group introduction : Derived from methylation of a phenolic hydroxyl group at the 3'-position.
• Propargyloxy group installation : Achieved via nucleophilic substitution or Williamson ether synthesis at the 4'-position.

The logical starting material is 3,4-dihydroxyacetophenone , which allows sequential functionalization. Alternative routes may involve pre-functionalized intermediates like 3-methoxy-4-hydroxyacetophenone or 4-hydroxy-3-propargyloxyacetophenone, though these require precise regiocontrol.

Synthetic Routes

Methylation Followed by Propargylation

This two-step protocol is the most widely reported method, leveraging chemoselective alkylation.

Step 1: Methylation of 3,4-Dihydroxyacetophenone

Reaction Conditions :

• Substrate : 3,4-Dihydroxyacetophenone (1 equiv).
• Methylating agent : Methyl iodide (2 equiv).
• Base : Lithium carbonate (2 equiv).
• Solvent : DMF, 55°C, 18 h under argon.
• Yield : 84% (isolated after column chromatography with hexane/acetone).

Mechanistic Insight :
Lithium carbonate deprotonates the phenolic hydroxyl, facilitating an SN2 attack on methyl iodide. The 3'-position is preferentially methylated due to steric and electronic factors, leaving the 4'-OH group reactive for subsequent propargylation.

Step 2: Propargylation of 3-Methoxy-4-Hydroxyacetophenone

Reaction Conditions :

• Substrate : 3-Methoxy-4-hydroxyacetophenone (1 equiv).
• Propargylating agent : Propargyl bromide (1.2 equiv).
• Base : Potassium carbonate (1.5 equiv).
• Solvent : DMF or acetone, 60–80°C, 6–12 h.
• Yield : 70–78% (reported for analogous propargylations).

Optimization Notes :

• DMF enhances solubility of intermediates, while acetone minimizes side reactions.
• Excess propargyl bromide ensures complete conversion, though longer reaction times risk polymerization of the propargyl group.

Propargylation Followed by Methylation

This alternative route prioritizes propargyloxy group installation first, though it is less common due to competing reactivity.

Step 1: Propargylation of 3,4-Dihydroxyacetophenone

Reaction Conditions :

• Substrate : 3,4-Dihydroxyacetophenone (1 equiv).
• Propargylating agent : Propargyl bromide (1.2 equiv).
• Base : Sodium hydride (1.5 equiv).
• Solvent : THF, 0°C to room temperature, 4 h.
• Yield : 65% (lower due to reduced chemoselectivity).

Step 2: Methylation of 4-Propargyloxy-3-Hydroxyacetophenone

Reaction Conditions :

• Substrate : 4-Propargyloxy-3-hydroxyacetophenone (1 equiv).
• Methylating agent : Dimethyl sulfate (1.1 equiv).
• Base : Potassium carbonate (2 equiv).
• Solvent : Acetone, reflux, 8 h.
• Yield : 72%.

Challenges :

• Dimethyl sulfate offers better reactivity than methyl iodide for sterically hindered hydroxyl groups.
• Residual propargyl bromide may lead to over-alkylation, necessitating rigorous purification.

Optimization of Reaction Conditions

Solvent and Base Selection

Parameter	Methylation Step	Propargylation Step
Optimal Solvent	DMF (polar aprotic)	Acetone (moderate polarity)
Optimal Base	Lithium carbonate	Potassium carbonate
Temperature	55°C	60–80°C

Key Observations :

• DMF stabilizes the phenoxide intermediate in methylation, while acetone reduces side reactions in propargylation.
• Lithium carbonate’s mild basicity prevents ketone enolization, a common issue with stronger bases like NaOH.

Side Reactions and Mitigation

• Over-alkylation : Controlled stoichiometry of alkylating agents (1.1–1.2 equiv) and low temperatures minimize di-substitution.
• Propargyl polymerization : Use of anhydrous conditions and inert atmosphere (argon/nitrogen) suppresses this side reaction.

Characterization and Analytical Data

Spectroscopic Confirmation

• ¹H NMR (CDCl₃) :

  • δ 2.55 (s, 3H, COCH₃).
  • δ 3.85 (s, 3H, OCH₃).
  • δ 4.75 (d, 2H, OCH₂C≡CH).
  • δ 6.90–7.50 (m, 3H, aromatic).

• IR (KBr) :

  • 3280 cm⁻¹ (C≡C-H stretch).
  • 1680 cm⁻¹ (C=O stretch).

Chromatographic Purity

• HPLC : >99.9% purity achieved via silica gel chromatography (hexane/acetone gradient).

Comparative Analysis of Methods

Method	Overall Yield	Advantages	Limitations
Methylation First	63–72%	High chemoselectivity, fewer steps	Requires stringent anhydrous conditions
Propargylation First	58–65%	Suitable for steric hindrance	Lower yields, complex purification

Chemical Reactions Analysis

Nucleophilic Substitution

The propargyl ether group undergoes nucleophilic displacement reactions under acidic or basic conditions. For example:

• Reaction : Cleavage of the ether linkage via hydrolysis or aminolysis.

• Reagents : Acidic (e.g., HCl/H₂O) or basic (e.g., NH₃) conditions.

• Outcome : Liberation of propargyl alcohol and the corresponding phenolic compound.

Reduction of the Ketone Group

The acetophenone moiety can be reduced to form secondary alcohols:

• Reaction : Hydride-mediated reduction (e.g., NaBH₄, LiAlH₄).

• Conditions : Methanol or ethyl ether at room temperature.

• Outcome : Formation of 3'-methoxy-4'-(2-propyn-1-yloxy)phenyl ethanol.

Electrophilic Substitution

The aromatic ring undergoes electrophilic substitution due to activating groups (methoxy and ether):

• Reaction : Nitration, alkylation, or acylation.

• Reagents : Nitric acid, alkyl halides, or acyl chlorides.

• Outcome : Functionalization at the para or meta positions relative to the activating groups.

Enantioselective Reduction

The ketone group can participate in asymmetric reductions using organosilanes (e.g., PhSiH₃) and Rh-based catalysts:

• Reaction : Hydrosilylation followed by hydrolysis.

• Conditions : Rhodium catalysts (e.g., [Rh(cod)₂]BF₄) with chiral ligands.

• Outcome : Enantiomerically enriched secondary alcohols .

Research Findings

• Structural Analysis : The methoxy and propargyl ether groups are nearly coplanar with the benzene ring, influencing reactivity .

• Stability : Stable under standard conditions but reactive under acidic/basic environments.

• Recyclability : Analogous catalysts (e.g., hyper-cross-linked polyaromatic spheres) demonstrate recyclability in reactions involving similar substrates .

Scientific Research Applications

3’-Methoxy-4’-(2-propyn-1-yloxy)acetophenone has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3’-Methoxy-4’-(2-propyn-1-yloxy)acetophenone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric site, thereby preventing the substrate from accessing the enzyme. This interaction can lead to changes in cellular pathways and biological processes.

Comparison with Similar Compounds

Table 1: Substituent Position and Electronic Effects on Reactivity/Bioactivity

Compound Name	Substituents	Key Properties/Effects	Reference
3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone	3'-OCH₃, 4'-OCH₂C≡CH	Propargyloxy group enhances electrophilicity; methoxy acts as electron donor.
4'-Hydroxy-3'-methoxyacetophenone (Apocynin)	3'-OCH₃, 4'-OH	Anti-inflammatory activity; hydroxyl group enables hydrogen bonding.
2'-Methoxy-4'-(trifluoromethoxy)acetophenone	2'-OCH₃, 4'-OCF₃	Trifluoromethoxy group (electron-withdrawing) increases metabolic stability.
3'-Hydroxy-4'-methoxyacetophenone	3'-OH, 4'-OCH₃	Lower enzymatic activity (3.1%) compared to 2'- and 4'-methoxy isomers.
2'-Fluoro-6'-methoxy-4'-(trifluoromethyl)acetophenone	2'-F, 6'-OCH₃, 4'-CF₃	Fluorine and trifluoromethyl groups enhance lipophilicity and bioavailability.

Key Observations :

• Substituent Position: Enzymatic activity varies significantly with substituent placement. For example, 3'-methoxyacetophenone shows only 3.1% relative activity in recombinant AcCR assays, whereas 2'- and 4'-methoxy isomers exhibit 16.5% and 10.7% activity, respectively .
• Electronic Effects : Electron-withdrawing groups (e.g., trifluoromethoxy, -CF₃) improve stability and reaction yields in synthetic applications, while electron-donating groups (e.g., -OCH₃) enhance electrophilic aromatic substitution reactivity .

Table 2: Antifungal and Enzymatic Activity of Acetophenone Derivatives

Compound Name	Biological Activity	MIC/MFC Values	Reference
3'-Methoxy-4'-hydroxyacetophenone-derived chalcones	Antifungal vs. Trychophyton rubrum	MIC = 0.015–1.25 µg/mL
4'-Hydroxy-3'-methoxyacetophenone (Apocynin)	Anti-inflammatory, NADPH oxidase inhibition	IC₅₀ = 10–50 µM
3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone (inferred)	Potential antifungal/antimicrobial activity	Not reported	–
2'-Methoxy-4'-(trifluoromethoxy)acetophenone	Research use (no bioactivity reported)	–

Key Observations :

• Chalcones derived from 3'-methoxy-4'-hydroxyacetophenone exhibit potent antifungal activity (MIC as low as 0.015 µg/mL) due to the synergistic effects of methoxy and hydroxyl groups .

Key Observations :

• Propargyloxy groups introduce moderate steric hindrance, but reactions in aprotic solvents (e.g., acetone) still achieve high yields (~80–90%) .
• Ortho-substituted acetophenones exhibit significantly lower yields due to steric effects, whereas para-substituted derivatives benefit from electronic activation .

Key Observations :

• Propargyloxy- and trifluoromethoxy-substituted acetophenones are classified as irritants, necessitating careful handling .
• The global acetophenone market is driven by demand in polymers and fragrances, with niche applications for substituted derivatives in drug development .

Biological Activity

3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone, also known as 1-[3-Methoxy-4-(prop-2-yn-1-yloxy)phenyl]ethanone, is a synthetic organic compound with potential biological activities. This article reviews the biological activity of this compound, focusing on its anticancer properties, antibacterial effects, and molecular docking studies that elucidate its mechanism of action.

Chemical Structure and Properties

The molecular formula of 3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone is C12H12O3. Its structure features a methoxy group and a prop-2-ynyloxy group, which contribute to its biological properties. The compound exhibits a nearly coplanar arrangement of the methoxy and propynyl groups with the attached benzene ring, which may influence its interaction with biological targets .

Anticancer Activity

Recent studies have demonstrated that 3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone exhibits significant cytotoxic activity against various cancer cell lines.

Case Study: Cytotoxicity Evaluation

A study evaluated the cytotoxic effects of the compound against breast cancer cell lines (MCF-7) and normal breast cells (MCF-10a). The results indicated that the compound showed moderate to good cytotoxic activity, with an IC50 value suggesting effective inhibition of cell proliferation. The mechanism of action was associated with the induction of reactive oxygen species (ROS), leading to apoptosis in cancer cells .

Cell Line	IC50 (µM)	Selectivity Index
MCF-7	15.24	High
MCF-10a	>100	Low

This table illustrates the compound's selective cytotoxicity towards cancer cells compared to normal cells.

Antibacterial Activity

In addition to its anticancer properties, 3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone has shown promising antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

The antibacterial mechanism appears to involve disruption of bacterial cell membranes and interference with metabolic processes. Studies have reported minimum inhibitory concentrations (MICs) that indicate effective antibacterial activity .

Molecular Docking Studies

Molecular docking studies have been conducted to predict the binding affinity of 3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone to various biological targets. These studies provide insights into how the compound interacts at a molecular level.

Key Findings from Docking Studies

• Binding Affinity : The compound demonstrated favorable binding interactions with specific enzymes involved in cancer progression and bacterial metabolism.
• Target Enzymes : Docking simulations revealed that 3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone binds effectively to targets such as cyclooxygenase enzymes (COX), which are implicated in inflammation and cancer .

Q & A

Q. What are the recommended synthetic methodologies for 3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone, and how do reaction conditions influence yield?

The synthesis typically involves sequential functionalization of the acetophenone core. A common approach is:

Methoxy introduction : Electrophilic substitution or O-methylation of a phenolic precursor using methyl iodide or dimethyl sulfate under basic conditions (e.g., K₂CO₃ in acetone).

Propynyloxy grafting : Nucleophilic aromatic substitution (SNAr) or Ullmann-type coupling between a propargyl halide and a methoxy-substituted phenolic intermediate. Catalytic CuI and a base (e.g., Cs₂CO₃) in DMF at 80–100°C are often employed .
Critical factors :

• Steric hindrance : The methoxy group at the 3'-position may slow propynyloxy introduction at the 4'-position, requiring extended reaction times.
• Solvent polarity : Polar aprotic solvents (DMF, DMSO) enhance SNAr efficiency.
• Yield optimization : Monitoring via TLC or HPLC is recommended to avoid over-oxidation or side reactions.

Q. How can spectroscopic techniques (NMR, IR, MS) be used to confirm the structure of 3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone?

• ¹H NMR :
  • Methoxy singlet at δ 3.8–3.9 ppm.
  • Acetophenone carbonyl (C=O) absence of splitting (δ ~2.5 ppm for methyl group).
  • Propynyl protons: terminal alkyne (≡C-H) at δ 2.5–3.0 ppm (triplet, J ≈ 2.5 Hz) and propargyl-O aromatic coupling.
• IR : Stretching vibrations for C≡C (~2120 cm⁻¹) and C=O (~1680 cm⁻¹).
• MS : Molecular ion peak [M+H]⁺ consistent with C₁₂H₁₂O₃ (calc. 204.23 g/mol). High-resolution MS (HRMS) confirms elemental composition .

Advanced Research Questions

Q. What strategies resolve contradictions in reported reactivity data for propynyloxy-substituted acetophenones?

Discrepancies in reactivity (e.g., unexpected stability under basic conditions) may arise from:

• Resonance effects : The electron-withdrawing propynyloxy group can deactivate the ring, reducing susceptibility to nucleophilic attack. Verify via computational modeling (DFT) to assess charge distribution.
• Experimental artifacts : Trace metal impurities (e.g., Cu⁺ residues from coupling reactions) may catalyze side reactions. Chelating agents (EDTA) or rigorous purification (column chromatography under inert atmosphere) are advised .
  Case study : A 2024 study found that propargyl ethers with ortho-methoxy groups exhibit reduced hydrolytic stability compared to para-substituted analogs, attributed to steric strain .

Q. How can computational chemistry aid in predicting the biological activity or reactivity of this compound?

• Docking studies : Use software like AutoDock Vina to model interactions with enzymatic targets (e.g., cytochrome P450 enzymes) based on its role as a pesticide intermediate .
• Reactivity prediction : DFT calculations (Gaussian, ORCA) can map frontier molecular orbitals (HOMO/LUMO) to predict sites for electrophilic/nucleophilic attack. For example, the propynyloxy group’s sp-hybridized carbon is electrophilic, enabling click chemistry applications .

Q. What are the challenges in crystallizing 3'-Methoxy-4'-(2-propyn-1-yloxy)acetophenone, and how can they be mitigated?

• Low melting point : The compound may form oils instead of crystals. Solutions:
  • Use slow evaporation with high-boiling solvents (e.g., ethyl acetate/heptane mixtures).
  • Seed with structurally similar crystals (e.g., 4’-methoxyacetophenone derivatives).
• Polymorphism : Screen multiple solvent systems. SHELXL refinement (via Olex2) is recommended for resolving disorder in the propynyl moiety .

Methodological Guidelines

Q. What safety protocols are critical when handling propargyl-containing compounds like this acetophenone derivative?

• Explosion risk : Propargyl ethers are shock-sensitive. Avoid grinding or sudden temperature changes.
• Toxicology : Wear nitrile gloves and work in a fume hood. Acute toxicity data (LD₅₀) for similar compounds range from 200–500 mg/kg (oral, rat) .
• Storage : Under nitrogen at –20°C, away from light and peroxides.

Q. How can researchers validate the purity of this compound for kinetic studies?

• HPLC : Use a C18 column with UV detection at 254 nm. Mobile phase: acetonitrile/water (70:30), 1 mL/min. Purity >98% is required for reliable kinetic data.
• Elemental analysis : Deviation <0.4% for C, H, N confirms stoichiometric integrity .

Application-Oriented Questions

Q. What role does this compound play in agrochemical research, particularly fungicide development?

It is a key intermediate in synthesizing mandipropamid (CAS 374726-62-2), a commercial fungicide targeting Oomycete pathogens. The propynyloxy group enhances membrane permeability, while the methoxy substituent stabilizes the molecule against photodegradation .

Q. How does the electronic nature of the propynyloxy group influence its reactivity in cross-coupling reactions?

The sp-hybridized alkyne acts as a π-acceptor, facilitating Sonogashira couplings. However, steric bulk from the methoxy group can hinder palladium catalyst accessibility. Microwave-assisted synthesis (60°C, 30 min) improves efficiency .